Cas no 1565857-83-1 (3'-Methoxybiphenyl-4-boronic acid pinacol ester)

• Product Name: 3'-Methoxybiphenyl-4-boronic acid pinacol ester
• CAS No: 1565857-83-1
• MF: C₁₉H₂₃BO₃
• MW: 310.195125818253
• MDL: MFCD30738239
• CID: 5019602
• Update Time: 2026-02-28

3'-Methoxybiphenyl-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxybiphenyl-4-boronic acid pinacol ester
• 2-[4-(3-methoxyphenyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD30738239
• Inchi： 1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)16-11-9-14(10-12-16)15-7-6-8-17(13-15)21-5/h6-13H,1-5H3
• InChI Key： QRLUQLVTOZYCSA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3C=CC=C(C=3)OC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 385
• Topological Polar Surface Area: 27.7

Additional information on 3'-Methoxybiphenyl-4-boronic acid pinacol ester

3'-Methoxybiphenyl-4-boronic acid pinacol ester (CAS No. 1565857-83-1): A Versatile Boronic Acid Derivative for Organic Synthesis

3'-Methoxybiphenyl-4-boronic acid pinacol ester (CAS No. 1565857-83-1) is a highly valuable boronic acid derivative widely used in modern organic synthesis. This compound belongs to the class of arylboronic esters, which have gained significant attention due to their stability, ease of handling, and broad applicability in cross-coupling reactions. The presence of both the methoxy group and biphenyl structure in this molecule makes it particularly useful for constructing complex molecular architectures.

The pinacol ester moiety in 3'-Methoxybiphenyl-4-boronic acid pinacol ester provides enhanced stability compared to free boronic acids, making it a preferred choice for many synthetic applications. This compound is frequently employed in Suzuki-Miyaura coupling reactions, one of the most powerful tools in medicinal chemistry and materials science. Recent studies highlight its growing importance in the development of pharmaceutical intermediates and functional materials, particularly in the synthesis of biaryl compounds with potential biological activity.

From a chemical perspective, 3'-Methoxybiphenyl-4-boronic acid pinacol ester demonstrates excellent compatibility with various reaction conditions. The methoxy substituent at the 3'-position offers electronic modulation to the biphenyl system, while the boronic ester functionality at the 4-position provides a handle for further structural elaboration. This combination makes it a versatile building block for constructing molecules with precise spatial arrangements, a feature highly sought after in drug discovery and materials research.

The application of 3'-Methoxybiphenyl-4-boronic acid pinacol ester extends beyond traditional organic synthesis. In recent years, it has found use in the development of organic electronic materials, particularly in the synthesis of conjugated polymers and small molecule semiconductors. The biphenyl core provides rigidity to molecular structures, while the boronic ester group enables efficient cross-coupling to create extended π-conjugated systems. These properties are crucial for advancing technologies in organic photovoltaics and OLED displays, areas that have seen tremendous growth in the past decade.

Quality control of 3'-Methoxybiphenyl-4-boronic acid pinacol ester is typically performed using analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with high purity (>95%). Proper storage conditions include protection from moisture and maintenance at temperatures between 2-8°C to ensure long-term stability. These specifications make it suitable for both research-scale and industrial applications.

Recent trends in chemical research have highlighted the importance of 3'-Methoxybiphenyl-4-boronic acid pinacol ester in green chemistry applications. Its use in catalytic processes and atom-economical reactions aligns with the growing demand for sustainable synthetic methodologies. The compound's stability allows for its use in flow chemistry systems, which are becoming increasingly popular for their efficiency and reduced environmental impact compared to traditional batch processes.

The synthesis of 3'-Methoxybiphenyl-4-boronic acid pinacol ester typically involves palladium-catalyzed borylation of the corresponding aryl halide precursor, followed by protection with pinacol. Alternative routes may employ directed ortho-metalation strategies or transmetalation processes. These synthetic approaches have been optimized to provide high yields while minimizing the formation of byproducts, making the compound commercially available at competitive prices.

In the pharmaceutical industry, 3'-Methoxybiphenyl-4-boronic acid pinacol ester serves as a key intermediate for the preparation of various drug candidates. Its structural features are particularly valuable in the development of kinase inhibitors and GPCR modulators, two major classes of therapeutic agents. The compound's versatility allows medicinal chemists to rapidly explore structure-activity relationships by introducing diverse substituents through efficient coupling reactions.

From a commercial perspective, the demand for 3'-Methoxybiphenyl-4-boronic acid pinacol ester has steadily increased due to its broad utility in chemical research and development. Major suppliers typically offer the compound in quantities ranging from milligrams to kilograms, catering to both academic and industrial needs. The global market for such specialty boronic acid derivatives is projected to grow significantly, driven by advancements in pharmaceutical research and materials science.

Safety considerations for handling 3'-Methoxybiphenyl-4-boronic acid pinacol ester include standard laboratory precautions such as the use of personal protective equipment and proper ventilation. While not classified as highly hazardous, the compound should be treated with care, avoiding prolonged exposure and contact with skin or eyes. Material Safety Data Sheets (MSDS) provide detailed handling instructions and first-aid measures for this chemical.

Future research directions involving 3'-Methoxybiphenyl-4-boronic acid pinacol ester may explore its application in emerging areas such as covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These porous materials have shown promise in gas storage, separation technologies, and heterogeneous catalysis. The compound's ability to participate in various coupling reactions makes it an attractive building block for constructing these advanced functional materials with tailored properties.

In summary, 3'-Methoxybiphenyl-4-boronic acid pinacol ester (CAS No. 1565857-83-1) represents a valuable tool in modern synthetic chemistry. Its unique combination of structural features, stability, and reactivity makes it indispensable for researchers working in diverse fields ranging from medicinal chemistry to materials science. As synthetic methodologies continue to evolve, the importance of such well-designed boronic acid derivatives is likely to grow, enabling the development of novel compounds with enhanced properties and functionalities.